Cas no 2171917-17-0 (2-{2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetamido}acetic acid)

• Product Name: 2-{2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetamido}acetic acid
• CAS No: 2171917-17-0
• MF: C₂₅H₂₇N₃O₆
• MW: 465.498386621475
• CID: 6006541
• PubChem ID: 165816864
• Update Time: 2025-11-01

2-{2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetamido}acetic acid
• EN300-1505771
• 2-{2-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]acetamido}acetic acid
• 2171917-17-0

• Inchi： 1S/C25H27N3O6/c1-25(15-10-11-15,23(32)27-12-21(29)26-13-22(30)31)28-24(33)34-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20H,10-14H2,1H3,(H,26,29)(H,27,32)(H,28,33)(H,30,31)
• InChI Key： DZDZXGJHQAHPEY-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCC(NCC(=O)O)=O

Computed Properties

• Exact Mass: 465.18998559g/mol
• Monoisotopic Mass: 465.18998559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 778
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 134Ų

Additional information on 2-{2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetamido}acetic acid

Introduction to 2-{2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetamido}acetic Acid (CAS No. 2171917-17-0)

2-{2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetamido}acetic acid, identified by its CAS number 2171917-17-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protected amino group, and multiple amide linkages. Such structural complexity not only makes it a subject of academic interest but also positions it as a potential candidate for various biochemical applications.

The molecular structure of 2-{2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetamido}acetic acid incorporates several key functional groups that contribute to its reactivity and utility. The presence of the cyclopropyl ring introduces steric hindrance, which can influence the compound's binding affinity and metabolic stability. On the other hand, the Fmoc moiety is commonly employed in peptide synthesis as an amino acid protecting group, suggesting that this compound may find applications in peptidomimetic chemistry or as an intermediate in the synthesis of more complex biomolecules.

Moreover, the amide functionalities in the molecule contribute to its solubility and interactions with biological targets. The combination of these features makes 2-{2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetamido}acetic acid a versatile building block for drug discovery and medicinal chemistry research. Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties and potential biological activities of such compounds with greater accuracy, further enhancing their value in therapeutic development.

In recent years, there has been a surge in interest regarding peptidomimetics—molecules designed to mimic the structure and function of peptides but with improved pharmacological properties. The compound CAS No. 2171917-17-0 fits well within this paradigm, as its design incorporates elements that can enhance binding specificity while reducing susceptibility to degradation by proteases. This has led to its exploration as a scaffold for developing novel inhibitors or modulators of protein-protein interactions, which are critical targets in many diseases.

The fluorenylmethoxycarbonyl (Fmoc) group in 2-{2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetamido}acetic acid is particularly noteworthy, as it not only serves as a protecting group in synthetic chemistry but also contributes to the overall electronic properties of the molecule. Fluorene-based derivatives are known for their fluorescence characteristics, which can be exploited in bioimaging applications or as probes for studying biological processes at the molecular level. This dual functionality makes the compound a promising candidate for interdisciplinary research involving both synthetic organic chemistry and biophysics.

From a synthetic perspective, CAS No. 2171917-17-0 represents an excellent example of how structural complexity can be leveraged to create molecules with tailored properties. The synthesis of this compound likely involves multi-step reactions, including protection-deprotection strategies, amide bond formations, and cyclopropane ring introductions. Each step requires careful optimization to ensure high yield and purity, highlighting the compound's significance as a research tool in synthetic organic chemistry.

Recent studies have begun to explore the potential applications of CAS No. 2171917-17-0 in medicinal chemistry beyond its role as a peptidomimetic intermediate. For instance, researchers have investigated its interactions with enzymes involved in metabolic pathways relevant to cancer and inflammation. The cyclopropyl group's steric influence on enzyme active sites could lead to the development of selective inhibitors with reduced side effects compared to traditional small-molecule drugs.

The versatility of CAS No. 2171917-17-0 is further underscored by its potential use in material science applications. Fluorene derivatives are known for their thermal stability and mechanical strength, making them suitable for use in advanced materials such as organic semiconductors or luminescent coatings. While these applications are still largely theoretical at this stage, they highlight the broad utility that complex organic molecules like this one can possess.

In conclusion, CAS No. 2171917-17-0, identified as 2-{2-2-cyclopropyl-2-({(9H-fluoren-9-y lmethoxycarbonyl}amino)propanamidoacetamido}acetic acid, is a multifaceted compound with significant potential across multiple domains of chemical research. Its intricate structure, functional diversity, and synthetic accessibility position it as a valuable tool for drug discovery, biomolecular imaging, and materials science innovation. As our understanding of molecular interactions continues to evolve through advanced computational methods and experimental techniques, compounds like this one will undoubtedly play an increasingly important role in shaping the future of chemical biology and pharmaceutical development.